Cas no 484-11-7 (Neocuproine)

Neocuproine (2,9-dimethyl-1,10-phenanthroline) is a chelating agent widely used in analytical chemistry and biochemistry for its high selectivity toward copper(I) ions. Its key advantages include strong binding affinity (log K ~19.6 for Cu(I)), enabling sensitive detection and quantification of Cu+ in complex matrices. The methyl groups at the 2,9 positions enhance steric hindrance, improving selectivity over other metal ions. Neocuproine forms a stable orange-red complex with Cu(I), making it valuable in spectrophotometric assays, such as the Neocuproine method for reducing sugar analysis. It is also employed in electrochemical studies and as a stabilizer for Cu(I) in catalytic systems. The compound exhibits good solubility in organic solvents and moderate stability in aqueous solutions at neutral pH.
Neocuproine structure
Neocuproine structure
Product Name:Neocuproine
CAS No:484-11-7
MF:C14H12N2
MW:208.258482933044
MDL:MFCD00004973
CID:37692
PubChem ID:65237
Update Time:2025-06-29

Neocuproine Chemical and Physical Properties

Names and Identifiers

    • 2,9-Dimethyl-1,10-phenanthroline
    • 2,9-Dimethyl-1,10-phenanthroline hemihydrate
    • Neocuproine hemihydrate
    • neocuproine free base
    • 2,9-DIMETHYL-1,10-PHENANT
    • Neocuproine
    • NEOCUPROINE GR
    • NEOCUPROINE(RG)
    • Neocupro-ine
    • DMPHEN
    • Neocuproin
    • 1,10-Phenanthroline, 2,9-dimethyl-
    • 2,9-Dimethylphenanthroline
    • 2,9-Dimethyl-o-phenanthroline
    • neo-Cuproin
    • NSC4280
    • 8E7D2SH3BV
    • MLS001194484
    • IYRGXJIJGHOCFS-UHFFFAOYSA-N
    • SMR000555011
    • 2,9-dimethylpyridino[3,2-h]quinoline
    • neocuproine monohydrochloride
    • 3,6-dimethyl-4,5-phenanthroline
    • 2,10-phenanthroline
    • Neocuproine, >=98%
    • 1, 2,9-d
    • 34302-69-7
    • EINECS 207-601-9
    • DNDI1343110
    • CHEMBL375781
    • EU-0036872
    • 2,9-Dimethyl-1,10-phenanthroline Neocuproine
    • A827529
    • HMS2230M06
    • CS-W004563
    • NEOCUPROINE [MI]
    • MFCD00149306
    • 2,9-NEOCUPROINE
    • MEPHEN
    • SCHEMBL124563
    • 3,6-Dimethyl-4,5-diazaphenanthrene
    • NS00005029
    • Z1224384937
    • BDBM64740
    • SY010909
    • NCI60_003986
    • cid_65237
    • Q409347
    • NSC-4280
    • Oprea1_068014
    • 484-11-7 (anhydrous)
    • EN300-196274
    • UNII-8E7D2SH3BV
    • 1, 2,9-dimethyl-
    • HMS3373K19
    • VUF-7738
    • 2,9-di-methyl-1,10-phenanthroline
    • AS-14894
    • NCGC00245843-01
    • FT-0610770
    • F20419
    • AKOS000511700
    • AB00443806-12
    • AB00443806-10
    • KUC107774N
    • MFCD00004973
    • GNF-PF-5611
    • 484-11-7
    • D0771
    • J-610070
    • BCP18357
    • 2,9-Dimethyl-1,10-phenanthroline hemihydrate, 98%
    • NCIMech_000034
    • Neocuproine, Vetec(TM) reagent grade, 98%
    • CHEBI:91222
    • BRD-K16598630-001-05-7
    • DTXSID5060065
    • CCG-35468
    • CCG-16034
    • KSC-09-264B
    • HY-W004563
    • DMPHEN; NSC 4280; Neocuproin; VUF 7738
    • NSC 4280
    • doi:10.14272/IYRGXJIJGHOCFS-UHFFFAOYSA-N.1
    • 2,9Dimethylophenanthroline
    • DB-050426
    • 2,9-dimethyl[1,10]phenanthroline
    • 2,9dimethylphenanthroline
    • DTXCID1040619
    • AG-690/12868020
    • 2,9Dimethyl1,10phenanthroline
    • 1,10Phenanthroline, 2,9dimethyl
    • 230-732-8
    • FD32093
    • MDL: MFCD00004973
    • Inchi: 1S/C14H12N2/c1-9-3-5-11-7-8-12-6-4-10(2)16-14(12)13(11)15-9/h3-8H,1-2H3
    • InChI Key: IYRGXJIJGHOCFS-UHFFFAOYSA-N
    • SMILES: N1C(C)=CC=C2C=CC3=CC=C(C)N=C3C=12

Computed Properties

  • Exact Mass: 208.10000
  • Monoisotopic Mass: 208.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.3
  • Topological Polar Surface Area: 25.8

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.1345 (rough estimate)
  • Melting Point: 158-163 ºC
  • Boiling Point: 337.46°C (rough estimate)
  • Flash Point: 159.7 °C
  • Refractive Index: 1.6152 (estimate)
  • Solubility: methanol: 0.1 g/mL, clear
  • Water Partition Coefficient: Slightly soluble
  • PSA: 25.78000
  • LogP: 3.39980
  • Merck: 6449
  • Sensitiveness: Light Sensitive
  • Solubility: Slightly soluble in water

Neocuproine Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S36/37/39
  • RTECS:SF8380000
  • Hazardous Material Identification: Xn
  • TSCA:Yes
  • Risk Phrases:R20/21/22; R36/37/38
  • Safety Term:S26;S36/37/39
  • Storage Condition:Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

Neocuproine Customs Data

  • HS CODE:29339990
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Neocuproine Pricemore >>

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Neocuproine Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:484-11-7)新铜试剂
Order Number:LE1711044
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:35
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:484-11-7)Neocuproine
Order Number:sfd1438
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:32
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:484-11-7)Neocuproine
Order Number:A827529
Stock Status:in Stock
Quantity:100g/500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 05:26
Price ($):204.0/1021.0
Email:sales@amadischem.com
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:484-11-7)新铜试剂
LE1711044
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:484-11-7)Neocuproine
sfd1438
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email